molecular formula C14H17ClO B8357515 (1-Chloro-cycloheptyl)-phenyl-methanone

(1-Chloro-cycloheptyl)-phenyl-methanone

Cat. No. B8357515
M. Wt: 236.73 g/mol
InChI Key: UYTWXRGEDJYPFI-UHFFFAOYSA-N
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Description

(1-Chloro-cycloheptyl)-phenyl-methanone is a useful research compound. Its molecular formula is C14H17ClO and its molecular weight is 236.73 g/mol. The purity is usually 95%.
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properties

Product Name

(1-Chloro-cycloheptyl)-phenyl-methanone

Molecular Formula

C14H17ClO

Molecular Weight

236.73 g/mol

IUPAC Name

(1-chlorocycloheptyl)-phenylmethanone

InChI

InChI=1S/C14H17ClO/c15-14(10-6-1-2-7-11-14)13(16)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2

InChI Key

UYTWXRGEDJYPFI-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)(C(=O)C2=CC=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sulfuryl chloride (210 mL) was added dropwise to neat cycloheptyl-phenyl-methanone (Example 14a) (86.5 g) at 0° C. over approximately 1 hour. Gas evolution and an exotherm were observed. The internal temperature was kept below 15° C. during the addition and the evolved gas was scrubbed by passing through a 10.2M aqueous solution of NaOH. The reaction mixture was heated to reflux overnight. The reaction mixture was cooled to 0° C and poured slowly onto ice (1 L) with stirring. The layers were separated and the aqueous layer was extracted with ether (2×400 mL). The combined organic layers were washed with water (600 mL), saturated aqueous sodium hydrogen carbonate (600 mL), and brine (600 mL), dried over magnesium sulphate, filtered and evaporate to give the sub-titled compound as a brown oil (100 g).
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